Cas no 1540163-38-9 (2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl-)

• Product Name: 2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl-
• CAS No: 1540163-38-9
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 5251354
• Update Time: 2025-05-20

2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl-

• Inchi： 1S/C10H9F2NO/c1-10(2)8-6(12)3-5(11)4-7(8)13-9(10)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： XTTVZULFDWIMIX-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(F)=C2)C(C)(C)C1=O

Additional information on 2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl-

Introduction to 2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl (CAS No. 1540163-38-9)

2H-Indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl, identified by the chemical compound code CAS No. 1540163-38-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of fluorine atoms at the 4 and 6 positions of the indole ring and a dimethyl substitution at the 3-position of the dihydroindole core, contribute to its unique chemical properties and biological interactions.

The synthesis of 2H-indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl involves a series of carefully orchestrated chemical reactions that highlight the importance of fluorine chemistry in modern drug development. The introduction of fluorine atoms into aromatic systems is a well-established strategy to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In this particular compound, the electron-withdrawing nature of the fluorine atoms at positions 4 and 6 likely influences the electronic distribution across the indole ring, thereby affecting its reactivity and interaction with biological molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of 2H-indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl. These studies suggest that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. For instance, computational analyses have indicated that this molecule may bind to proteins associated with inflammation and immune response pathways, making it a potential candidate for further exploration in therapeutic applications.

The pharmacological potential of 2H-indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl has been further explored through preclinical studies. These investigations have focused on evaluating its ability to modulate key signaling pathways relevant to diseases such as cancer and neurodegenerative disorders. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in tumor growth and progression. Additionally, its structural motif resembles other known bioactive molecules that have demonstrated efficacy in treating neurological conditions, hinting at possible applications in this therapeutic area.

In the context of drug discovery and development, 2H-indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl serves as a valuable scaffold for generating novel derivatives with enhanced pharmacological properties. The presence of fluorine atoms provides multiple opportunities for further chemical modification aimed at optimizing potency, selectivity, and pharmacokinetic profiles. Researchers are leveraging advanced synthetic methodologies to explore derivatives of this compound that may offer improved therapeutic outcomes compared to existing treatments.

The role of fluorinated indole derivatives in medicinal chemistry underscores their significance as building blocks for innovative drug candidates. The unique electronic and steric properties imparted by fluorine substitutions make these compounds particularly attractive for designing molecules with tailored biological activities. As research continues to uncover new applications for 2H-indol-2-one, 4,6-difluoro-1,3-dihydro-3,3-dimethyl, it is expected that this class of compounds will play an increasingly important role in addressing unmet medical needs across various therapeutic domains.

Future directions in the study of CAS No. 1540163-38-9 include investigating its potential as an intermediate in multi-step synthetic routes leading to more complex bioactive molecules. Additionally，exploring its behavior in vitro and in vivo will provide crucial data for assessing its safety profile and therapeutic efficacy. Collaborative efforts between synthetic chemists，biologists，and pharmacologists are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.

The growing interest in fluorinated heterocycles like 2H-indol-2-one, 4,6 -difluoro -1, 13 -dihydro -33 -dimethyl is driven by their demonstrated ability to enhance drug-like properties such as bioavailability，binding affinity，and metabolic stability。These attributes are critical factors contributing to the success or failure of new drugs reaching the market。As our understanding of structure-function relationships evolves，compounds like CAS No.1540163389 continue to emerge as promising candidates for further development.